(R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid
Overview
Description
“®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” is a chemical compound with the molecular formula C9H10FNO2 and a molecular weight of 183.18 . It is also known by other names such as R-4-F-PHA, Albb-006640, H-D-BETA-PHE (4-F)-OH, and ?-R-4-Fluorophenylalanine .
Molecular Structure Analysis
The InChI string for “®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” is InChI=1/C9H10FNO2/c10-7-3-1-6 (2-4-7)8 (11)5-9 (12)13/h1-4,8H,5,11H2, (H,12,13)/t8-/m1/s1 .Physical And Chemical Properties Analysis
“®-3-Amino-3-(4-fluoro-phenyl)-propionic acid” has a predicted density of 1.289±0.06 g/cm3 . It has a melting point of 245-247 °C and a predicted boiling point of 308.8±32.0 °C . The compound has a predicted pKa of 3.66±0.10 .Scientific Research Applications
Vibrational and Electronic Structure Analysis : (R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid, a non-proteinogenic amino acid and a fluorinated building block in synthesis, has been studied using ab initio and DFT computations. Researchers presented zwitterionic monomer and dimer structures of this compound, revealing intra- and inter-H-bonds. These structures help understand the characteristic absorptions in experimental IR and Raman spectra, contributing significantly to the field of molecular structure analysis (Pallavi & Tonannavar, 2020).
Radiochemical Synthesis for Tumor Imaging : The compound's derivatives have been explored in the synthesis of radiolabeled compounds for tumor imaging with Positron Emission Tomography (PET). For example, researchers have developed methods for radiosynthesis of amino acid analogues like 4-[18F]fluoromethyl-L-phenylalanine, demonstrating the compound's potential in developing imaging agents for cancer diagnosis (Kersemans, Mertens, & Caveliers, 2009).
Metal-Organic Frameworks (MOFs) : Modified aromatic amino acids, including (R)-3-Amino-3-(4-fluoro-phenyl)-propionic acid, have been used to construct novel MOFs. These MOFs, due to their unique chiral properties, have potential applications in non-linear optics (NLO) materials (Xie et al., 2007).
- (McConathy et al., 2010).
Synthesis and Biological Evaluation : The compound's derivatives have been explored for synthesis and biological evaluation in various contexts, including imaging brain tumors. The research focuses on understanding how these derivatives can be used in diagnostic imaging and their interaction with biological systems (Yu et al., 2010).
Enzymatic Process Development : A continuous enzymatic process was developed for synthesizing (R)-3-(4-Fluorophenyl)-2-hydroxy Propionic Acid, highlighting its potential in large-scale production with high yield and enantioselectivity. This process demonstrates the compound's applicability in industrial synthesis (Tao & Mcgee, 2002).
Safety and Hazards
The compound is labeled with the GHS07 symbol, indicating that it may cause skin irritation (H315), eye irritation (H319), and may be combustible (H227) . Precautionary measures include avoiding heat/sparks/open flames/hot surfaces (P210), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and storing in a well-ventilated place and keeping it cool (P403+P235) .
Mechanism of Action
Target of Action
It is known that this compound is a derivative of phenylalanine , an essential amino acid that plays a crucial role in protein synthesis.
Mode of Action
The presence of the fluorophenyl group suggests that it might interact with its targets through nonconventional oh⋯π intramolecular bonds . This type of bonding could potentially influence the compound’s interaction with its targets and any resulting changes.
properties
IUPAC Name |
(3R)-3-amino-3-(4-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPGFMWPQXUXQRX-MRVPVSSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[C@@H](CC(=O)O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
151911-23-8 |
Source
|
| Record name | (R)-3-Amino-3-(4-fluorophenyl)-propionic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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